Cas no 1871083-50-9 ((3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone)
(3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone
-
- Inchi: 1S/C12H14BrNOS/c1-9-6-10(8-11(13)7-9)12(15)14-2-4-16-5-3-14/h6-8H,2-5H2,1H3
- InChI Key: ZMBDHPMCCKPPET-UHFFFAOYSA-N
- SMILES: C1=C(C(N2CCSCC2)=O)C=C(Br)C=C1C
(3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR023T5U-1g |
(3-Bromo-5-methylphenyl)(thiomorpholino)methanone |
1871083-50-9 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR023T5U-250mg |
(3-Bromo-5-methylphenyl)(thiomorpholino)methanone |
1871083-50-9 | 95% | 250mg |
$500.00 | 2025-02-13 |
(3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone
Introduction to (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone (CAS No. 1871083-50-9)
The compound (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone (CAS No. 1871083-50-9) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiomorpholine derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The thiomorpholine ring serves as a key structural element, contributing to the compound's stability and reactivity. The presence of the bromo and methyl substituents on the phenyl group further enhances its chemical properties, making it a valuable compound for research and development.
Recent studies have highlighted the importance of thiomorpholine derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 4-thiomorpholinylmethanone moiety has been shown to exhibit potent inhibitory effects on various enzymes associated with inflammatory pathways, making it a promising candidate for therapeutic interventions. Additionally, the bromo group attached to the phenyl ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and bioavailability.
The synthesis of (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone involves a multi-step process that combines advanced organic chemistry techniques. The reaction sequence typically includes nucleophilic substitution, condensation, and oxidation steps, ensuring the precise formation of the thiomorpholine ring and its subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, which are critical for downstream applications.
One of the most intriguing aspects of this compound is its ability to interact with biological systems in a highly specific manner. Studies conducted using computational modeling have revealed that the thiomorpholine ring can form stable interactions with target proteins, such as kinases and proteases. This property underscores its potential as a lead compound in drug design. Furthermore, the methyl group on the phenyl ring contributes to lipophilicity, enhancing the compound's ability to cross cellular membranes and reach intracellular targets.
Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physical and chemical properties of this compound. High-resolution mass spectrometry has confirmed its molecular formula (C12H14BrNOS) and molecular weight (299.2 g/mol). Nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its structural arrangement, confirming the positions of substituents on both the phenyl and thiomorpholine rings.
In terms of applications, (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone has shown promise in several areas. Its ability to inhibit key enzymes involved in neurodegenerative diseases has positioned it as a potential candidate for Alzheimer's disease research. Additionally, its antioxidant properties make it a valuable component in cosmetic formulations aimed at combating oxidative stress and skin aging.
The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are exploring greener chemistry approaches that minimize waste and reduce environmental impact while maintaining high efficiency. These efforts are expected to further enhance the accessibility and scalability of this compound for large-scale production.
In conclusion, (3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone (CAS No. 1871083-50-9) represents a significant advancement in organic chemistry with wide-ranging implications for drug discovery and material science. Its unique structure, coupled with its versatile chemical properties, positions it as a valuable tool for researchers across multiple disciplines.
1871083-50-9 ((3-Bromo-5-methylphenyl)-4-thiomorpholinylmethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)